Cas no 2171875-98-0 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid
• CAS No: 2171875-98-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5998717
• PubChem ID: 165536991
• Update Time: 2025-05-24

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid
• EN300-1517655
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}-4-methylpentanoic acid
• 2171875-98-0

• Inchi： 1S/C27H32N2O6/c1-16(2)22(12-24(30)31)28-25(32)27(3)15-34-14-23(27)29-26(33)35-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,12-15H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZUGLIMABQTYQJM-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C(NC(CC(=O)O)C(C)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2171875-98-0)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2171875-98-0) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its intricate molecular structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable tool for researchers focusing on peptide coupling and solid-phase peptide synthesis (SPPS). The presence of the oxolan-3-yl and methylpentanoic acid moieties further enhances its utility in designing bioactive molecules.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid has surged due to advancements in drug discovery and bioconjugation techniques. Researchers frequently search for "how to optimize Fmoc deprotection in peptide synthesis" or "best practices for handling Fmoc-amino acids," highlighting the compound's relevance. Its stability under mild acidic conditions and compatibility with automated peptide synthesizers make it a preferred choice for high-throughput screening.

The compound's CAS No. 2171875-98-0 is often cross-referenced in databases for pharmaceutical intermediates and peptide mimetics. Its unique structural features, such as the 3-methyloxolan-3-yl ring, contribute to improved bioavailability and metabolic stability in preclinical studies. This aligns with the growing interest in "peptide-based therapeutics for chronic diseases" and "next-generation peptide drug design," as evidenced by trending searches in scientific literature.

From a synthetic chemistry perspective, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid offers exceptional versatility. Its carboxylic acid functionality allows for facile conjugation to resins or other amino acids, while the Fmoc group ensures selective deprotection. Laboratories focusing on "green chemistry in peptide synthesis" often explore this compound due to its minimal side reactions and high yield potential.

In the context of personalized medicine, this compound has garnered attention for its role in developing targeted drug delivery systems. The 4-methylpentanoic acid segment provides lipophilicity, a critical factor for membrane permeability—a hot topic in "improving oral bioavailability of peptide drugs." Additionally, its compatibility with click chemistry protocols makes it a candidate for modular drug design, addressing search queries like "click chemistry applications in biopharma."

Quality control of CAS No. 2171875-98-0 is paramount, with analytical techniques such as HPLC and mass spectrometry being frequently discussed in user forums. The compound's purity is essential for minimizing epimerization risks during peptide elongation—a common concern reflected in searches like "how to prevent racemization in SPPS." Manufacturers emphasize batch-to-batch consistency to meet the stringent requirements of GMP-compliant production.

Emerging trends in proteomics and chemical biology have further elevated the importance of this compound. Its incorporation into activity-based probes enables researchers to study enzyme-substrate interactions, answering queries such as "tools for mapping protease activity." The 3-methyloxolan scaffold also shows promise in stabilizing secondary structures, a key focus area for "peptide foldamers and their therapeutic potential."

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2171875-98-0) represents a cutting-edge solution for modern peptide science. Its multifaceted applications—from drug development to diagnostic tools—resonate with current scientific priorities, making it a subject of continuous exploration and innovation in academic and industrial settings alike.